Cas no 1798782-17-8 (Phthalazine-1,4-diamine)

• Product Name: Phthalazine-1,4-diamine
• CAS No: 1798782-17-8
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 4705363
• PubChem ID: 168267139
• Update Time: 2025-11-02

Phthalazine-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• phthalazine-1,4-diamine
• 1,4-Phthalazinediamine
• 1,4-Diaminophthalazine
• Phthalazine, 1,4-diamino-
• NSC222320
• Phthalazine,4-diamino-
• Oprea1_650210
• MLS001004737
• TQP0799
• (4-amino-phthalazin-1-yl)-amine
• HMS1755D20
• HMS2665L11
• SBB015166
• STK983792
• SMR000348356
• ST50322294
• Z56788884
• (TBUBRETTPHOS PD(ALLYL))OTF
• F88692
• 1798782-17-8
• Phthalazine-1,4-diamine

• Inchi： 1S/C8H8N4/c9-7-5-3-1-2-4-6(5)8(10)12-11-7/h1-4H,(H2,9,11)(H2,10,12)
• InChI Key： AQKDJGAPGQAXIY-UHFFFAOYSA-N
• SMILES： N1C(=C2C=CC=CC2=C(N)N=1)N

Computed Properties

• Exact Mass: 160.074896272 g/mol
• Monoisotopic Mass: 160.074896272 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.8
• Molecular Weight: 160.18

Experimental Properties

• Solubility: 17 [ug/mL]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on Phthalazine-1,4-diamine

Phthalazine-1,4-diamine (CAS No. 1798782-17-8): A Comprehensive Overview of Properties and Applications

Phthalazine-1,4-diamine (CAS No. 1798782-17-8) is an emerging heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This phthalazine derivative features a unique diamine structure that makes it particularly valuable for various synthetic applications. With the growing interest in nitrogen-containing heterocycles, researchers are increasingly exploring the potential of this compound in drug discovery and advanced material development.

The molecular structure of Phthalazine-1,4-diamine consists of a fused benzene and pyridazine ring system with two amine groups at positions 1 and 4. This configuration provides excellent opportunities for further chemical modifications, making it a versatile building block in organic synthesis. Recent studies have highlighted its potential as a precursor for pharmaceutical intermediates, particularly in the development of kinase inhibitors and other biologically active molecules. The compound's high purity phthalazine derivatives are especially sought after in medicinal chemistry research.

In the field of materials science, Phthalazine-1,4-diamine has shown promise in the development of organic electronic materials. Its conjugated system and ability to form stable complexes with various metals make it interesting for applications in OLED technology and conductive polymers. Researchers are particularly excited about its potential in creating energy-efficient materials, aligning with current global trends toward sustainable technologies. The compound's thermal stability and electronic properties are subjects of ongoing investigation in several academic and industrial laboratories.

The synthesis and characterization of Phthalazine-1,4-diamine have been refined in recent years, with improved methods yielding higher purity products. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound's identity and quality. These advancements have made the material more accessible to researchers working on small molecule drug discovery and functional material design. The availability of detailed spectral data for this compound has significantly facilitated its adoption in various research programs.

From a commercial perspective, the demand for high-quality phthalazine derivatives like Phthalazine-1,4-diamine has been steadily increasing. Suppliers specializing in research chemicals and pharmaceutical intermediates have reported growing interest from both academic institutions and pharmaceutical companies. The compound's relatively stable nature under standard storage conditions makes it practical for laboratory use, though proper handling procedures should always be followed when working with any chemical substance.

Looking toward future applications, scientists are exploring the use of Phthalazine-1,4-diamine in catalysis and coordination chemistry. Its ability to act as a ligand for various transition metals opens possibilities for creating novel catalytic systems. Additionally, the compound's potential in supramolecular chemistry is being investigated, particularly in the design of molecular recognition systems and self-assembling structures. These diverse applications highlight the compound's versatility and importance in modern chemical research.

For researchers considering working with Phthalazine-1,4-diamine, it's important to consult the latest literature and safety data. While the compound doesn't fall under hazardous classifications, standard laboratory precautions should be maintained. The scientific community continues to uncover new properties and applications for this interesting molecule, making it a compound worth watching in coming years as research progresses in both pharmaceutical and materials science fields.